6-Iodo-1H-pyrrolo[3,2-b]pyridin-2(3H)-one
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Overview
Description
6-Iodo-1H-pyrrolo[3,2-b]pyridin-2(3H)-one is a halogenated heterocycle . It is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Molecular Structure Analysis
The molecular structure of this compound is characterized by an empirical formula of C7H5IN2 and a molecular weight of 244.03 .Chemical Reactions Analysis
The chemical reactions involving 1H-pyrrolo[2,3-b]pyridine derivatives have been studied, particularly in the context of their inhibitory activity against human neutrophil elastase .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not fully documented as Sigma-Aldrich does not collect analytical data for this product .Scientific Research Applications
Metal-Free Formation and Functionalization
The compound has been used in the metal-free formation of various iodinated derivatives such as 3-iodo-1H-pyrrolo[3',2':4,5]imidazo-[1,2-a]pyridines and [1,2-b]pyridazines. These derivatives were prepared using a multi-component reaction (MCR) combined with iodine-promoted electrophilic cyclization. This method facilitates the introduction of diversity in the molecular structure, and subsequent palladium-catalyzed reactions have been successfully achieved with these iodinated derivatives (Tber et al., 2015).
Reactivity with Metal Salts
Research indicates that derivatives of the compound can react with metal salts like iron(III) and copper(II) to form complex structures. For instance, reactions with iron(III) and copper(II) salts have led to the formation of salt complexes with potential applications in materials science (Collins et al., 2007).
Building Blocks for Synthesis
The compound and its derivatives are considered versatile building blocks in synthetic chemistry. They allow the synthesis of various substituted derivatives, serving as crucial intermediates in the development of pharmacologically active molecules or materials with special properties (Figueroa‐Pérez et al., 2006).
Applications in Material Science and Technology
Molecular Packing and Solid-State Structures
The compound and its derivatives exhibit interesting solid-state structures and molecular packing properties. For example, studies on 5-Bromo-1H-pyrrolo[2,3-b]pyridine showed that it forms planar azaindole skeletons with specific hydrogen bonding patterns in its crystal structure, which might be relevant in material sciences and molecular engineering (Štarha & Trávníček, 2013).
Semiconducting Materials
Nitrogen-embedded small molecules derived from pyrrolopyridines, including those similar to the compound , have been synthesized and studied for their optical, electrochemical properties, self-assembly behavior, and carrier transport properties. These materials are crucial in the development of electronic devices and could potentially be used in various applications in the field of semiconductors (Zhou et al., 2019).
Mechanism of Action
1H-pyrrolo[2,3-b]pyridine derivatives have been found to inhibit human neutrophil elastase, a potent protease involved in a variety of pathologies affecting the respiratory system . The mechanism of action involves the interaction of bulky and/or lipophilic substituents at position 5 with the large pocket of the enzyme site, allowing Michaelis complex formation .
Safety and Hazards
Future Directions
The future directions for the research on 1H-pyrrolo[2,3-b]pyridine derivatives could involve further modifications to enhance their inhibitory activity against human neutrophil elastase . Additionally, these compounds could be explored for their potential in the treatment of inflammatory diseases, especially pulmonary pathologies .
Properties
IUPAC Name |
6-iodo-1,3-dihydropyrrolo[3,2-b]pyridin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5IN2O/c8-4-1-6-5(9-3-4)2-7(11)10-6/h1,3H,2H2,(H,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWQVIOZKQFGOLU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=C(C=N2)I)NC1=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5IN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801232010 |
Source
|
Record name | 1,3-Dihydro-6-iodo-2H-pyrrolo[3,2-b]pyridin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801232010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.03 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1260381-60-9 |
Source
|
Record name | 1,3-Dihydro-6-iodo-2H-pyrrolo[3,2-b]pyridin-2-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1260381-60-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Dihydro-6-iodo-2H-pyrrolo[3,2-b]pyridin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801232010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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